N-(4-cyanophenyl)-2,4-dimethylbenzamide

• IUPAC Name: N-(4-cyanophenyl)-2,4-dimethylbenzamide
• InChI: InChI=1S/C16H14N2O/c1-11-3-8-15(12(2)9-11)16(19)18-14-6-4-13(10-17)5-7-14/h3-9H,1-2H3,(H,18,19)
• InChI Key: JFRHUWMIXOXUCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NC2=CC=C(C=C2)C#N)C
• Molecular Formula: C16H14N2O
• DSSTOX Substance ID: DTXSID60358933
• Molecular Weight: 250.29 g/mol
• CAS RN: 701245-81-0

Description

Synthesis Analysis The synthesis of structurally similar compounds involves various chemical reactions, including condensation, acylation, and cyclooxygenase inhibition studies, though specific synthesis details for N-(4-cyanophenyl)-2,4-dimethylbenzamide are scarce. For example, the synthesis of N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]-benzenesulfonamide showcases a process that might parallel the synthesis of related compounds, including crystal structure determination through X-ray crystallography (Al-Hourani et al., 2016).

Molecular Structure Analysis Structural analysis of related compounds has been conducted using methods like X-ray crystallography and DFT calculations. These analyses reveal the molecular geometry, including bond lengths, angles, and dihedral angles, offering insight into the structure-property relationships that could be applicable to this compound (Karabulut et al., 2014).

Chemical Reactions and Properties Research on similar compounds has explored their reactivity and interactions, such as the reactions of N,N-dimethylbenzamide diethylmercaptole with various reagents, leading to the formation of derivatives and heterocyclic compounds. This gives an indication of the chemical versatility and potential reactivity patterns of this compound (Mukaiyama & Yamaguchi, 1966).

Physical Properties Analysis The electronic structure and physical properties of related compounds, like 4-(N,N-dimethylamino)-4′-cyano-biphenyl, have been studied using UV/VIS absorption spectroscopy and CNDO/S-CI calculations, highlighting the importance of molecular structure in determining the optical and electronic properties (Maus & Rettig, 1997).

Chemical Properties Analysis Improvement approaches for the synthesis of related compounds have been investigated, showcasing the influence of reaction conditions on yield and suggesting similar optimization strategies could be applied to this compound synthesis. Such research offers insights into enhancing chemical synthesis efficiency and understanding the compound's reactivity under various conditions (Xue, 2013).

Mechanism of Action

Target of Action

Similar compounds such as n-aroyl-n’-phenylthioureas have been known to exhibit a wide variety of biological activities .

Mode of Action

This interaction can lead to changes in the target’s function, which can have downstream effects on various biological processes .

Biochemical Pathways

Similar compounds have been shown to influence the secretion of anabolic hormones, supply of fuel during exercise, mental performance during stress-related tasks, and prevention of exercise-induced muscle damage .

Pharmacokinetics

These properties are crucial in determining the bioavailability of a compound, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The effects of a compound at the molecular and cellular level are typically a result of its interaction with its target and the subsequent changes in biochemical pathways .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound . These factors can include temperature, pH, presence of other molecules, and the specific characteristics of the biological environment where the compound is active .